N-cycloheptyl-4-phenylbutanamide

• IUPAC Name: N-cycloheptyl-4-phenylbutanamide
• InChI: InChI=1S/C17H25NO/c19-17(18-16-12-6-1-2-7-13-16)14-8-11-15-9-4-3-5-10-15/h3-5,9-10,16H,1-2,6-8,11-14H2,(H,18,19)
• InChI Key: SISZSBQABUQQPY-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)NC(=O)CCCC2=CC=CC=C2
• Molecular Formula: C17H25NO
• Molecular Weight: 259.4 g/mol

Description

N-Cycloheptyl-4-phenylbutanamide is a synthetic amide derivative characterized by a cycloheptyl group attached to the nitrogen atom of a phenylbutanamide backbone. Its structure comprises a seven-membered cycloheptyl ring, a phenyl group at the fourth carbon of the butanamide chain, and a sulfonamide-like linkage (though distinct from sulfonamides due to the absence of a sulfonyl group).

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares N-cycloheptyl-4-phenylbutanamide with structurally or functionally related compounds, focusing on synthesis, crystallography, and spectroscopic properties.

Structural Analogs in Sulfonamide Derivatives

Compound 1 : (S)-N-((4-Methoxyphenyl)(naphthalen-1-yl)methyl)-4-methylbenzenesulfonamide ()

• Structural Differences : This sulfonamide derivative features a sulfonyl group (SO₂) and a chiral center, unlike the amide linkage in N-cycloheptyl-4-phenylbutanamide.
• Stereochemical Purity: The compound has 99% enantiomeric excess, with specific optical rotation $[α]_D^{20} = +2.5$ (c 1.06, CHCl₃).
• Spectroscopic Data :
  • ¹H NMR : Distinct aromatic protons (δ 6.5–8.0 ppm) and methoxy group (δ 3.8 ppm).
  • ESI-MS : Molecular ion peak at m/z 458.1 [M+H]⁺.
  • FT-IR : Absorptions at 1150 cm⁻¹ (S=O stretch) and 1590 cm⁻¹ (C=C aromatic).

Compound 2 : N-Cyclohexyl-N-ethyl-4-methylbenzenesulfonamide ()

• Crystallography :
  • The cyclohexyl ring adopts a chair conformation (puckering amplitude Q = 0.567 Å), differing from the likely boat or twist-chair conformations of the cycloheptyl group in the target compound.
  • Hydrogen-bonding networks (C–H···O) stabilize the crystal lattice, a feature common in sulfonamides but less documented in simple amides like N-cycloheptyl-4-phenylbutanamide .

Comparison with Amide-Based Compounds

Compound 3 : 4-Phenylbutanamide derivatives (hypothetical, inferred from –7)

• Backbone Flexibility : The butanamide chain in N-cycloheptyl-4-phenylbutanamide allows greater conformational flexibility compared to rigid sulfonamide scaffolds.
• Bioactivity : Sulfonamides (e.g., ) are often explored for enzyme inhibition (e.g., carbonic anhydrase), whereas amides like N-cycloheptyl-4-phenylbutanamide may exhibit different binding modes due to altered hydrogen-bonding capabilities.

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for N-cycloheptyl-4-phenylbutanamide, and how can purity be validated?

• Methodological Answer : The synthesis typically involves coupling cycloheptylamine with 4-phenylbutanoic acid derivatives via amidation. A common approach is using carbodiimide-based coupling agents (e.g., EDC or DCC) to activate the carboxylic acid, followed by reaction with the amine. Post-synthesis, purity validation requires HPLC (with UV detection at ~254 nm) and NMR spectroscopy (¹H/¹³C) to confirm structural integrity. For example, analogous compounds like N-benzyl-4-chlorobutanamide (PubChem CID: DTXSID20399701) are characterized via NMR to resolve peaks corresponding to aromatic protons and aliphatic chains .

Q. What spectroscopic techniques are critical for characterizing N-cycloheptyl-4-phenylbutanamide?

• Methodological Answer :

• IR Spectroscopy : Identifies amide C=O stretching (~1650–1700 cm⁻¹) and N–H bending (~1550 cm⁻¹).
• NMR : ¹H NMR resolves cycloheptyl protons (multiplet at δ 1.4–2.1 ppm) and phenyl group aromatic signals (δ 7.2–7.4 ppm). ¹³C NMR confirms carbonyl carbons (~170 ppm).
• Mass Spectrometry (MS) : High-resolution MS (HRMS) determines molecular ion peaks (e.g., [M+H]⁺) and fragmentation patterns. Similar protocols are used for compounds like N-(4-fluorophenylmethyl)-4-hydroxybutanamide (DTXSID901247488) .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve the yield of N-cycloheptyl-4-phenylbutanamide?

• Methodological Answer : Optimization involves:

• Solvent Screening : Polar aprotic solvents (e.g., DMF, THF) enhance amidation efficiency.
• Catalyst Selection : DMAP (4-dimethylaminopyridine) accelerates coupling reactions.
• Temperature Control : Reactions at 0–25°C minimize side reactions (e.g., hydrolysis).
• Purification : Column chromatography (silica gel, ethyl acetate/hexane gradient) isolates the product. Studies on N-(3,4-dimethylphenyl)chromeno-pyrimidinyl acetamide highlight the impact of solvent polarity on yield .

Q. What computational methods are suitable for predicting the bioactivity of N-cycloheptyl-4-phenylbutanamide?

• Methodological Answer :

• Molecular Docking : Tools like AutoDock Vina simulate ligand-receptor interactions (e.g., binding affinity to enzymes or receptors).
• QSAR Modeling : Quantitative structure-activity relationship (QSAR) analyses correlate substituent effects (e.g., cycloheptyl vs. benzyl groups) with biological activity. For example, studies on N-(4-acetylphenyl)cyclopentane carboxamide (PubChem CID: SUTBGFCSOLJDPZ) use QSAR to predict antimicrobial properties .

Q. How does the cycloheptyl group influence the compound’s physicochemical properties compared to smaller cycloalkyl substituents?

• Methodological Answer :

• LogP Analysis : The cycloheptyl group increases hydrophobicity (higher logP) versus cyclopentyl or cyclohexyl analogs, affecting membrane permeability.
• Thermal Stability : Differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA) assess melting points and decomposition temperatures. Data for N-benzyl-4-chlorobutanamide (MP: 211.69°C) suggest bulky substituents enhance thermal stability .

Data Contradictions and Resolution

Q. How should researchers address discrepancies in reported biological activities of structurally similar amides?

• Methodological Answer :

• Comparative Assays : Replicate bioactivity studies (e.g., antimicrobial IC₅₀) under standardized conditions (e.g., broth microdilution for MIC values).
• Structural Confirmation : Ensure compounds are re-synthesized and characterized (via NMR/MS) to rule out impurities. For instance, conflicting data on N-(4-ethoxyphenyl)chromeno-pyrimidinyl acetamide were resolved by re-evaluating purity thresholds .

Toxicology and Safety

Q. What in vitro assays are recommended for preliminary toxicological screening of N-cycloheptyl-4-phenylbutanamide?

• Methodological Answer :

• Cytotoxicity : MTT assay on human cell lines (e.g., HEK293 or HepG2) to determine CC₅₀ values.
• Genotoxicity : Ames test (bacterial reverse mutation assay) to assess mutagenic potential.
• Metabolic Stability : Liver microsome assays (human/rat) evaluate phase I/II metabolism. Protocols for N-(4-chlorophenyl)hydroxamic acids (e.g., compound 6–10) provide methodological templates .

Application-Driven Research

Q. How can N-cycloheptyl-4-phenylbutanamide be functionalized for targeted drug delivery systems?

• Methodological Answer :

• PEGylation : Attach polyethylene glycol (PEG) chains to improve solubility and pharmacokinetics.
• Prodrug Design : Introduce enzymatically cleavable groups (e.g., ester linkages) for site-specific release. Analogous strategies are applied to N-(4-nitrobenzoyl)cyclopentyl derivatives to enhance tumor targeting .